Cas no 2167706-97-8 (3-(2,4-dimethylpentan-3-yl)-1-methyl-1H-pyrazol-4-ylmethanol)

• Product Name: 3-(2,4-dimethylpentan-3-yl)-1-methyl-1H-pyrazol-4-ylmethanol
• CAS No: 2167706-97-8
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• CID: 6184181
• PubChem ID: 165507417
• Update Time: 2025-07-15

3-(2,4-dimethylpentan-3-yl)-1-methyl-1H-pyrazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dimethylpentan-3-yl)-1-methyl-1H-pyrazol-4-ylmethanol
• 2167706-97-8
• EN300-1301085
• [3-(2,4-dimethylpentan-3-yl)-1-methyl-1H-pyrazol-4-yl]methanol

• Inchi： 1S/C12H22N2O/c1-8(2)11(9(3)4)12-10(7-15)6-14(5)13-12/h6,8-9,11,15H,7H2,1-5H3
• InChI Key： DGQZGJJEVXFYRD-UHFFFAOYSA-N
• SMILES： OCC1=CN(C)N=C1C(C(C)C)C(C)C

Computed Properties

• Exact Mass: 210.173213330g/mol
• Monoisotopic Mass: 210.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38Ų

Additional information on 3-(2,4-dimethylpentan-3-yl)-1-methyl-1H-pyrazol-4-ylmethanol

3-(2,4-Dimethylpentan-3-yl)-1-methyl-1H-pyrazol-4-ylmethanol: A Comprehensive Overview

3-(2,4-Dimethylpentan-3-yl)-1-methyl-1H-pyrazol-4-ylmethanol (CAS No. 2167706-97-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, including anti-inflammatory and anti-cancer treatments. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of this compound.

The chemical structure of 3-(2,4-dimethylpentan-3-yl)-1-methyl-1H-pyrazol-4-ylmethanol is composed of a pyrazole ring substituted with a 2,4-dimethylpentan-3-yl group and a methyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The pyrazole ring is known for its versatility in forming hydrogen bonds and its ability to interact with various biological targets, making it a valuable scaffold in drug design.

The synthesis of 3-(2,4-dimethylpentan-3-yl)-1-methyl-1H-pyrazol-4-ylmethanol has been reported using several methodologies. One common approach involves the reaction of 1-methylpyrazole with an appropriate aldehyde or ketone followed by reduction to form the alcohol. Another method involves the coupling of a pyrazole derivative with a Grignard reagent derived from 2,4-dimethylpentan-3-one. These synthetic routes provide researchers with flexible options to tailor the compound for specific applications.

In terms of biological activities, 3-(2,4-dimethylpentan-3-yl)-1-methyl-1H-pyrazol-4-ylmethanol has shown promising results in preclinical studies. Recent research has demonstrated its potential as an anti-inflammatory agent. Studies have indicated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. Additionally, it has been shown to reduce inflammation in animal models of inflammatory diseases, suggesting its potential as a therapeutic agent for conditions such as arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3-(2,4-dimethylpentan-3-yl)-1-methyl-1H-pyrazol-4-ylmethanol has also exhibited anti-cancer activity. In vitro studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt pathway and the MAPK pathway. These findings highlight the potential of this compound as a lead molecule for further drug development in oncology.

The pharmacokinetic properties of 3-(2,4-dimethylpentan-3-yl)-1-methyl-1H-pyrazol-4-ylmethanol have also been investigated to assess its suitability for clinical applications. Studies have shown that this compound exhibits favorable oral bioavailability and metabolic stability. However, further optimization may be necessary to enhance its pharmacokinetic profile for optimal therapeutic efficacy.

In conclusion, 3-(2,4-dimethylpentan-3-yl)-1-methyl-1H-pyrazol-4-ylmethanol (CAS No. 2167706-97-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide deeper insights into its mechanisms of action and clinical potential.